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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B15596566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of ursolic aldehyde and its closely related

triterpenoid analogs, ursolic acid and ursonic acid, to validate its potential mechanism of action.

Due to the limited availability of direct experimental data for ursolic aldehyde, this comparison

heavily relies on the extensive research conducted on ursolic acid, a well-documented anti-

inflammatory and anti-cancer agent. We further contextualize these findings by comparing

them to a well-characterized synthetic inhibitor of a key signaling pathway modulated by these

natural products.

Executive Summary
Ursolic aldehyde, a naturally occurring pentacyclic triterpenoid, is structurally similar to ursolic

acid, a compound known to modulate multiple signaling pathways implicated in cancer and

inflammation. While direct evidence for ursolic aldehyde's mechanism is sparse, its structural

similarity suggests it may share biological activities with ursolic acid and ursonic acid. This

guide synthesizes the available data to provide a framework for validating the mechanism of

action of ursolic aldehyde.

Data Presentation: Comparative Bioactivity
The following tables summarize the available quantitative data for ursolic aldehyde, ursolic

acid, ursonic acid, and a representative synthetic STAT3 inhibitor, Stattic. This allows for a

direct comparison of their cytotoxic and anti-inflammatory activities.
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Table 1: Comparative Cytotoxicity (IC50, µM) in Various Cancer Cell Lines

Compound/Alt
ernative

HCT116
(Colon)

A549 (Lung)
SK-OV-3
(Ovarian)

SK-MEL-24
(Melanoma)

Ursolic Aldehyde
Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Ursolic Acid 37.2 (24h)[1] 5.22[2] >100 25[3]

Ursonic Acid 4.6[4] 7.7[4] 32.1[4]
22.2 (SK-MEL-

28)[4]

Stattic (STAT3

Inhibitor)
~10-20 ~5-10 ~5-10 ~5-10

Table 2: Comparative Anti-inflammatory Activity (IC50, µM)

Compound/Alternat
ive

Assay Cell Line IC50 (µM)

Ursolic Aldehyde Data Not Available Data Not Available Data Not Available

Ursolic Acid
Nitric Oxide

Production
RAW 264.7 No repressive action

Ursonic Acid
Nitric Oxide

Production
RAW 264.7 4.94[4]

BAY 11-7082 (NF-κB

Inhibitor)
IκBα Phosphorylation - 5-10

Key Signaling Pathways
The anti-cancer and anti-inflammatory effects of ursolic acid are attributed to its ability to

modulate several key signaling pathways. Given its structural similarity, ursolic aldehyde is

hypothesized to act through similar mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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